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Compound of Interest

Compound Name: (-)-ZK 216348

Cat. No.: B1684398

Technical Support Center: (-)-ZK 216348 Assays

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with the
selective glucocorticoid receptor agonist, (+)-ZK 216348.

Note on Chirality: The compound of interest, ZK 216348, is the pharmacologically active (+)-
enantiomer. The (-)-enantiomer, (-)-ZK 216347, does not exhibit significant binding to the
glucocorticoid receptor (GR).[1] This guide pertains to the active (+)-ZK 216348.

Understanding the Mechanism of Action of ZK
216348

ZK 216348 is a nonsteroidal selective glucocorticoid receptor (GR) agonist.[1][2][3][4] Unlike
classical glucocorticoids, it preferentially induces the transrepression function of the GR over
the transactivation function.[1][5] This dissociation is believed to contribute to a more favorable
side-effect profile, maintaining anti-inflammatory effects while reducing the risk of metabolic
side effects.[1][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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